![molecular formula C25H25FN2O4 B2355601 Ethyl 4-(2-(cyclopentylamino)-2-oxoethoxy)-2-(4-fluorophenyl)quinoline-6-carboxylate CAS No. 1114871-41-8](/img/structure/B2355601.png)
Ethyl 4-(2-(cyclopentylamino)-2-oxoethoxy)-2-(4-fluorophenyl)quinoline-6-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Ethyl 4-(2-(cyclopentylamino)-2-oxoethoxy)-2-(4-fluorophenyl)quinoline-6-carboxylate is a useful research compound. Its molecular formula is C25H25FN2O4 and its molecular weight is 436.483. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Biological Activity
Synthesis and Cytotoxic Activity : A study by Deady et al. (2003) discusses the synthesis of carboxamide derivatives of benzo[b][1,6]naphthyridines and their testing for growth inhibitory properties against various cancer cell lines. The compounds showed potent cytotoxicity, with some having IC(50) values less than 10 nM, indicating their potential as cancer therapeutics (Deady et al., 2003).
Quinolinecarboxylates Synthesis : Bunce, Lee, and Grant (2011) describe a method to prepare the ethyl 1,4-dihydro-4-oxo-3-quinolinecarboxylate ring structure, significant in several drug compounds. This research highlights the chemical synthesis process and its relevance to drug development (Bunce, Lee, & Grant, 2011).
Antimicrobial and Antifungal Applications
Antibacterial Agents : Charushin et al. (2004) discuss the synthesis of a structural analog of nalidixic and 4-quinolone-3-carboxylic acids, foundational for antibacterial drugs of the fluoroquinolone series. This demonstrates the role of quinoline derivatives in developing new antibacterial agents (Charushin et al., 2004).
Antitumor Evaluation : Alvarez-Ibarra et al. (1997) synthesized 9-hydroxy- and 9-(alkylamino)thiazolo[5,4-b]quinolines and tested their in vitro cytotoxicity against several cell lines, identifying potential antitumor activities. This study reveals the application of quinoline derivatives in cancer treatment (Alvarez-Ibarra et al., 1997).
Chemical Synthesis and Structural Analysis
Synthesis of Fluorine Bearing Quinolines : Makki, Bakhotmah, and Abdel-Rahman (2012) present syntheses of novel fluorine bearing quinoline-4-carboxylic acids showing activity against Aspergillus fungi as amylolytic agents, illustrating the role of quinoline derivatives in antifungal applications (Makki, Bakhotmah, & Abdel-Rahman, 2012).
Quinoxalines as Corrosion Inhibitors : Zarrouk et al. (2014) performed quantum chemical calculations on quinoxalines compounds to determine their inhibition efficiency for copper corrosion in nitric acid, indicating the chemical application of quinoline derivatives in corrosion prevention (Zarrouk et al., 2014).
Properties
IUPAC Name |
ethyl 4-[2-(cyclopentylamino)-2-oxoethoxy]-2-(4-fluorophenyl)quinoline-6-carboxylate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H25FN2O4/c1-2-31-25(30)17-9-12-21-20(13-17)23(32-15-24(29)27-19-5-3-4-6-19)14-22(28-21)16-7-10-18(26)11-8-16/h7-14,19H,2-6,15H2,1H3,(H,27,29) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VOUZFCHBTWGWHH-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC2=C(C=C1)N=C(C=C2OCC(=O)NC3CCCC3)C4=CC=C(C=C4)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H25FN2O4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
436.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.